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Compound Name: 4-(3-Thienyl)butyric acid

Cat. No.: B177752 Get Quote

Technical Guide: 4-(3-Thienyl)butyric Acid
For Researchers, Scientists, and Drug Development Professionals

Introduction
4-(3-Thienyl)butyric acid is a carboxylic acid derivative featuring a thiophene ring, a five-

membered aromatic heterocycle containing a sulfur atom. This compound and its derivatives

are of interest to researchers in medicinal chemistry and drug development due to the diverse

biological activities associated with both the thiophene and butyric acid moieties. Thiophene-

containing compounds have shown a wide range of pharmacological properties, while butyric

acid is a short-chain fatty acid known to play a role in various biological processes. This

technical guide provides a comprehensive overview of the chemical properties, synthesis, and

potential biological relevance of 4-(3-Thienyl)butyric acid.

Chemical and Physical Properties
4-(3-Thienyl)butyric acid, also known as 4-(thiophen-3-yl)butanoic acid, is a small molecule

with the following key identifiers and properties.
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Property Value Reference

CAS Number 1505-47-1 [1]

Molecular Formula C₈H₁₀O₂S [2]

Molecular Weight 170.23 g/mol [2]

Synonyms
4-(Thiophen-3-yl)butanoic acid,

3-Thiophenebutanoic acid
[1]

Synthesis of 4-(3-Thienyl)butyric Acid
A common and effective method for the synthesis of 4-(3-Thienyl)butyric acid is through the

Clemmensen reduction of its corresponding keto acid, 4-oxo-4-(thiophen-3-yl)butanoic acid

(also known as 3-(3-thenoyl)propionic acid). The Clemmensen reduction is a chemical reaction

used to reduce aldehydes or ketones to alkanes using zinc amalgam and concentrated

hydrochloric acid.[3][4][5]

Experimental Protocol: Clemmensen Reduction of 4-
oxo-4-(thiophen-3-yl)butanoic acid
This protocol is based on the general procedure for the Clemmensen reduction of β-

aroylpropionic acids.[6]

Materials and Reagents:

4-oxo-4-(thiophen-3-yl)butanoic acid

Mossy zinc

Mercuric chloride

Concentrated hydrochloric acid

Toluene

Water
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Ether

Calcium chloride

Procedure:

Preparation of Zinc Amalgam: In a round-bottomed flask, add mossy zinc, a solution of

mercuric chloride in water, and a small amount of concentrated hydrochloric acid. Shake the

mixture for several minutes. Decant the aqueous solution.

Reaction Setup: To the freshly prepared amalgamated zinc in the flask, add water,

concentrated hydrochloric acid, toluene, and 4-oxo-4-(thiophen-3-yl)butanoic acid.

Reflux: Fit the flask with a reflux condenser and a gas absorption trap. Heat the reaction

mixture to a vigorous boil and maintain reflux for 24-30 hours. During the reflux period, add

additional portions of concentrated hydrochloric acid at regular intervals (e.g., every 6 hours).

Work-up: After the reflux is complete, cool the reaction mixture to room temperature.

Separate the aqueous and toluene layers.

Extraction: Dilute the aqueous layer with water and extract with several portions of ether.

Drying and Solvent Removal: Combine the toluene layer and the ether extracts. Wash the

combined organic layers with water and dry over anhydrous calcium chloride. Remove the

solvents by distillation under reduced pressure.

Purification: The resulting crude 4-(3-Thienyl)butyric acid can be purified by vacuum

distillation.

Synthesis Workflow
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Caption: Synthesis of 4-(3-Thienyl)butyric acid via Clemmensen Reduction.

Biological Context and Potential Applications
While specific biological activity and signaling pathway data for 4-(3-Thienyl)butyric acid are

not extensively documented in publicly available literature, its structural components suggest

potential areas for investigation.

Butyric Acid Moiety: Butyric acid is a short-chain fatty acid that serves as an energy source for

colonocytes and is known to have diverse biological functions. It can inhibit histone

deacetylases (HDACs), which are involved in the epigenetic regulation of gene expression.[7]

This activity has been linked to anti-inflammatory and anti-cancer properties. Furthermore,

butyric acid and its derivatives are being explored for their therapeutic potential in various

diseases.
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Thiophene Moiety: The thiophene ring is a common scaffold in medicinal chemistry, and its

derivatives have been reported to exhibit a wide range of pharmacological activities, including

antibacterial, anti-inflammatory, and anticancer effects. The sulfur-containing heterocycle can

influence the electronic and steric properties of a molecule, potentially affecting its interaction

with biological targets.

Potential Signaling Pathways: Given the known activities of butyric acid, a potential area of

investigation for 4-(3-Thienyl)butyric acid could be its influence on signaling pathways

regulated by HDACs. For instance, butyric acid has been shown to sensitize cells to apoptosis

through the accelerated activation of multiple signal transduction pathways, including the p38

MAP kinase pathway.[8] It has also been implicated in inhibiting the JAK2/STAT3/SOCS1

signaling pathway, which is relevant in inflammatory conditions like ulcerative colitis.

Logical Relationship of Potential Biological
Investigation
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Caption: Potential areas of biological investigation for 4-(3-Thienyl)butyric acid.

Conclusion
4-(3-Thienyl)butyric acid is a readily synthesizable compound with a chemical structure that

suggests potential for interesting biological activity. While direct experimental data on its

pharmacological effects and interactions with signaling pathways are limited, its constituent

parts—butyric acid and a thiophene ring—are well-established pharmacophores. This technical

guide provides foundational information for researchers interested in exploring the synthesis

and potential therapeutic applications of this and related compounds. Further investigation is

warranted to elucidate the specific biological profile of 4-(3-Thienyl)butyric acid and to

determine its potential as a lead compound in drug discovery programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b177752#4-3-thienyl-butyric-acid-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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